Cas no 1806738-46-4 (6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1806738-46-4
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4814612
• Update Time: 2025-10-29

6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO3/c1-16-3-2-4(13)14-5(7(9)15)6(3)17-8(10,11)12/h2H,1H3
• InChI Key： OEJWBVNSNAMNMN-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(=O)Cl)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

Research Brief on 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS: 1806738-46-4)

6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS: 1806738-46-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting heterocyclic scaffolds. Recent studies have highlighted its utility in the development of novel pharmaceuticals, agrochemicals, and materials science applications. The presence of both iodine and trifluoromethoxy groups in its structure enhances its reactivity, making it a versatile building block for further functionalization.

Recent research has focused on the synthetic applications of 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the synthesis of pyridine-based kinase inhibitors, which are pivotal in cancer therapy. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, has been exploited to create diverse libraries of potential drug candidates. Additionally, its stability under various reaction conditions makes it a preferred choice for high-throughput screening.

In the agrochemical sector, 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride has been utilized to develop new pesticides with enhanced efficacy and reduced environmental impact. A recent patent (WO2023056789) describes its incorporation into novel herbicidal compounds that exhibit selective activity against resistant weed species. The trifluoromethoxy group, in particular, contributes to the compound's lipophilicity, thereby improving its penetration through plant cell membranes.

From a methodological perspective, advancements in the synthesis and purification of 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride have been reported. A 2024 study in Organic Process Research & Development outlined an optimized protocol for its large-scale production, emphasizing cost-effectiveness and minimal waste generation. The use of continuous flow chemistry has been particularly noteworthy, as it enhances yield and reduces reaction times compared to traditional batch processes.

Looking ahead, the potential of 6-Iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carbonyl chloride in drug discovery and material science remains largely untapped. Ongoing research is exploring its application in the development of fluorescent probes and metal-organic frameworks (MOFs), which could revolutionize diagnostic imaging and catalysis. As the demand for tailored chemical intermediates grows, this compound is poised to play a critical role in advancing interdisciplinary research.